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Compound of Interest

Compound Name: Pga3

Cat. No.: B15543613 Get Quote

Providing accurate and safe disposal procedures requires precise identification of the

substance in question. Searches for "PGA3" have revealed that this identifier can refer to

several different substances, each with unique handling and disposal requirements. Attempting

to follow disposal guidelines for the wrong substance could result in significant safety hazards

and regulatory non-compliance.

The primary goal for any researcher, scientist, or drug development professional is to locate the

Safety Data Sheet (SDS) for the specific "PGA3" product they are using. The SDS is a

comprehensive document that provides detailed information about the chemical and physical

properties of a substance, its potential hazards, and, crucially, the proper procedures for its

handling, storage, and disposal.

Potential Identities of "PGA3"
Initial research indicates that "PGA3" could refer to:

Prostaglandin A3 (PGA3): A lipid compound with the CAS number 36614-31-0.[1][2]

Pepsinogen 3, Group I (Pepsinogen A): A protein, also referred to as PGA3.[3][4][5][6][7][8]

A Misidentification or Typo: It is possible that "PGA3" is an internal laboratory code or a

typographical error for "PGA," which could stand for:

Polyglycolic Acid: A biodegradable polymer.[9]
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Propylene Glycol Alginate: A food additive.[10][11][12]

Immediate Steps for Proper Identification and
Disposal
To ensure the safe disposal of the substance you are working with, it is imperative to follow a

clear procedural workflow. The first and most critical phase is the positive identification of the

material.

Workflow for Identifying Your Substance and Its Proper Disposal Procedure
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Phase 1: Substance Identification

Phase 2: Disposal Procedure

Start: You have a substance labeled 'PGA3'

Examine the container label for more information.
Is there a full chemical name, manufacturer, or CAS number?

Contact the manufacturer or supplier to request the Safety Data Sheet (SDS).

Yes

Check internal laboratory documentation or inventory systems.
Is 'PGA3' an internal code?

No

Positive Identification Made

Yes, manufacturer known Search chemical databases (e.g., PubChem, ChemSpider) using any available information (name, CAS number).

No, manufacturer unknown

Information Found

Obtain the Safety Data Sheet (SDS).

Consult Section 13: 'Disposal Considerations' of the SDS.

Review your institution's specific waste disposal guidelines.

Determine the correct waste stream (e.g., hazardous, non-hazardous, biological).

Dispose of the substance according to the SDS and institutional protocols.

Click to download full resolution via product page

Workflow for Safe Disposal of an Unidentified Substance.
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Data to Collect for Identification
To facilitate the identification process, gather the following information from the product's

container and any accompanying documentation:

Information to Find Where to Look Why It's Important

Full Chemical Name
Container label, purchase

order, packing slip

The most direct way to identify

the substance.

CAS Number
Container label, Safety Data

Sheet (SDS)

A unique identifier for a

specific chemical substance,

ensuring accurate

identification.[13]

Manufacturer/Supplier Name
Container label, purchase

order

They are legally required to

provide an SDS for their

products.[14]

Product or Catalog Number
Container label, purchase

order

Can be used to look up the

product on the manufacturer's

website.

Once you have positively identified the substance and have the corresponding Safety Data

Sheet, you will find the necessary disposal information in Section 13: Disposal Considerations.

This section will provide guidance on proper disposal methods and any specific regulatory

requirements. Always cross-reference the SDS with your institution's environmental health and

safety (EHS) guidelines to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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